![molecular formula C7H6N2O B146116 2-Aminobenzoxazole CAS No. 4570-41-6](/img/structure/B146116.png)
2-Aminobenzoxazole
Overview
Description
2-Aminobenzoxazole, also known as 2-Aminobenzoic acid, is an important organic compound used in a variety of scientific and industrial applications. It is a heterocyclic aromatic ring structure composed of a benzene ring with an oxazole ring attached to it. It is a colorless solid that is soluble in water and other polar solvents. It is an important intermediate in the synthesis of many complex molecules, and is used in the manufacture of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Electrochemical Synthesis
2-Aminobenzoxazole can be synthesized electrochemically, using tetraalkylammonium halides as redox catalysts. This process is efficient and reduces waste, as it avoids the use of excess chemical oxidants or large amounts of supporting electrolyte (Gao et al., 2014).
Heterocyclic Compound Synthesis
This compound derivatives are significant in medicine, biology, and material science. Efficient, green synthetic methods have been developed using transition-metal or metal-free catalytic systems (Li-qin et al., 2016).
Synthetic Approaches and Applications
Different synthetic approaches for 2-aminobenzoxazoles have been reported, involving reactions with various starting materials and under conditions that are generally non-toxic and inexpensive. These protocols are widely applicable and yield aminobenzoxazoles in good to excellent amounts (Šlachtová et al., 2019).
Applications in Virology
2-Aminobenzoxazoles have been synthesized as ligands for the hepatitis C virus (HCV) internal ribosome entry site (IRES) RNA, exploring their potential as viral translation inhibitors (Rynearson et al., 2014).
Microwave-Enhanced On-Water Amination
Catalyst-free amination of 2-mercaptobenzoxazoles on water under microwave irradiation has been developed to produce 2-aminobenzoxazoles, including the synthesis of Suvorexant, a medication for insomnia (Tankam et al., 2018).
Antiallergic Activity
This compound derivatives have been studied for their antiallergic activity, showing results comparable to disodium cromoglycate (DSCG) in certain assays (Wade et al., 1983).
Potential Antifungal Agents
This compound derivatives were found to exhibit excellent and broad-spectrum antifungal activities against phytopathogenic fungi, offering potential as agricultural fungicides (Fan et al., 2021).
Mechanism of Action
Target of Action
2-Aminobenzoxazole has been identified as a potent antagonist of the 5-HT3 receptor , which is a promising target for the treatment of Alzheimer’s disease and schizophrenia . It has also been found to have significant antifungal activity against various phytopathogenic fungi .
Mode of Action
It is believed to interact with its targets, such as the 5-ht3 receptor, leading to changes in the receptor’s function . In the case of its antifungal activity, it is thought to disrupt the normal growth of fungi, although the exact mechanism is still under investigation .
Biochemical Pathways
This compound is synthesized from 2-aminophenols and isothiocyanates . It is used as a starting material for different mechanistic approaches in drug discovery . The compound exhibits a high possibility of broad substrate scope and functionalization, offering several biological activities .
Pharmacokinetics
Its synthesis has been achieved using environmentally friendly solvents under mild conditions , suggesting that it may have favorable bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action depend on its target. As a 5-HT3 receptor antagonist, it may help alleviate symptoms of neurological disorders like Alzheimer’s disease and schizophrenia . As an antifungal agent, it has shown excellent and broad-spectrum antifungal activities against all tested fungi .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s synthesis has been achieved using an electrochemical method with NaI and NaCl as catalysts, suggesting that the reaction environment can significantly impact the compound’s production
Safety and Hazards
Future Directions
The development of effective methods to synthesize 2-Aminobenzoxazole and its derivatives has attracted great attention . It is necessary to develop novel antifungal agents with low toxicity and high efficiency to control agricultural diseases . The structure–activity relationships research provides significant reference for the further structural optimization of this compound as potential fungicides .
Biochemical Analysis
Biochemical Properties
2-Aminobenzoxazole has been found to interact with various biomolecules, exhibiting excellent and broad-spectrum antifungal activities against phytopathogenic fungi
Cellular Effects
This compound has shown significant effects on various types of cells. Particularly, it has displayed potent antifungal activity, with an EC50 value of 1.48–16.6 µg/mL, which is superior to the positive control hymexazol . It influences cell function by inhibiting the growth of fungi .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed over time. It has shown excellent and broad-spectrum antifungal activities in both in vitro and in vivo antifungal experiments
properties
IUPAC Name |
1,3-benzoxazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPBLHOJFMBOCAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90196603 | |
Record name | Benzoxazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90196603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4570-41-6 | |
Record name | 2-Benzoxazolamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4570-41-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoxazol-2-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004570416 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Aminobenzoxazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26184 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoxazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90196603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoxazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.685 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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